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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1662796

An In-depth Technical Guide to the Absorption, Translocation, and Metabolism of Quizalofop-P
in Plants

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide belonging to the
aryloxyphenoxypropionate (“fop") chemical class.[1][2][3] It is widely utilized in agriculture for
the control of annual and perennial grass weeds in a variety of broadleaf crops, including
soybeans, cotton, peanuts, sugar beets, and vegetables.[1][2][3] Quizalofop-P-ethyl is the R-
isomer of quizalofop-ethyl, which is the more active enantiomer.[4] This guide provides a
detailed technical overview of the absorption, translocation, and metabolic pathways of
Quizalofop-P in plants, intended for researchers, scientists, and professionals in drug
development.

The herbicide is applied as a foliar spray and functions systemically.[5][6][7] Its mode of action
involves the inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical component in
the biosynthesis of fatty acids.[1][4][5][6] This inhibition disrupts the formation of cell
membranes, leading to a cessation of growth and eventual death of the susceptible grass
weed.[1]

Absorption

The primary route of entry for Quizalofop-P-ethyl into the plant is through foliar absorption.[6]
The herbicide is rapidly taken up by the leaves and stems of the weed.[2][6][8]
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Route of Uptake: Primarily absorbed through the foliage.[5][6]

Speed of Absorption: Absorption is rapid, with translocation to the entire plant occurring
within 24 hours in annual weeds.[2] Visible symptoms, such as yellowing and wilting, can
appear within 3 to 5 days.[6]

Influence of Adjuvants: The efficacy and absorption of quizalofop can be enhanced by the
use of adjuvants. Studies have shown that petroleum oil adjuvants and fatty acid methyl
esters from vegetable oils can increase the phytotoxicity of quizalofop by enhancing its foliar
absorption and translocation.[9]

Translocation

Following absorption, Quizalofop-P-ethyl is readily translocated throughout the plant. As a
systemic herbicide, it moves through both the xylem and phloem, enabling it to reach all parts
of the plant, from the leaves to the roots.[5][10]

o Systemic Action: The herbicide exhibits dual-directional translocation, moving both upwards
(acropetally) and downwards (basipetally) within the plant's vascular systems.[5][6]

Accumulation: It accumulates in the meristematic tissues—the active growing points of the
plant—such as shoot tips, roots, and intercalary meristems.[2][6] This targeted accumulation
at growth centers is key to its efficacy.

Impact: By concentrating in these vital areas, the active form of the herbicide inhibits cell
division and development, leading to the death of the entire plant.[2][6]

Metabolism

The metabolic process of Quizalofop-P-ethyl is crucial to its herbicidal activity and selectivity.
The applied form, an ethyl ester, is a pro-herbicide that requires metabolic activation within the
plant.

 Activation: Inside the plant, Quizalofop-P-ethyl is rapidly hydrolyzed to its biologically active
form, Quizalofop-P acid.[4] This conversion is a key step for the herbicidal action to
commence.
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e Mechanism of Action: Quizalofop-P acid inhibits the enzyme acetyl-CoA carboxylase
(ACCase) in grassy weeds.[1][4][5] This enzyme is vital for the first committed step in fatty
acid biosynthesis. By blocking this pathway, the plant is unable to produce the lipids
necessary for building new cell membranes and for energy storage.[1][6]

o Selectivity: The high selectivity of Quizalofop-P-ethyl between grass weeds and broadleaf
crops is due to differences in the structure of the ACCase enzyme. The ACCase in broadleaf
plants is not affected by Quizalofop-P acid, rendering them tolerant.[4]

o Detoxification in Tolerant Species: In resistant or tolerant plants, Quizalofop-P acid can be
further metabolized into non-toxic compounds. Transcriptome analysis in resistant
Polypogon fugax has suggested that the overexpression of the CYP89A2 gene, a
cytochrome P450 monooxygenase, is responsible for metabolically reducing the
phytotoxicity of Quizalofop-P-ethyl.[11]

o Environmental Influence: The rate of metabolism can be influenced by environmental factors.
For instance, cooler temperatures can delay the metabolism of quizalofop in both wheat and
weed species, which may affect herbicide efficacy and crop safety.[12][13]

Data Presentation

The following tables summarize the key processes and quantitative findings related to
Quizalofop-P in plants.

Table 1: Summary of Quizalofop-P Absorption, Translocation, and Metabolism
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Process Key Characteristics
Primarily foliar (leaves and stems). Rapid
Absorption uptake.[2][6] Enhanced by oil-based adjuvants.

[9]

Translocation

Systemic, with dual-directional movement in

xylem and phloem.[6][10]

Accumulates in meristematic tissues (growing
points).[5][6]

Metabolism

Activation: Hydrolysis of Quizalofop-P-ethyl
(pro-herbicide) to Quizalofop-P acid (active
form).[4]

Mode of Action: Inhibition of the ACCase
enzyme, blocking fatty acid synthesis.[1][4][5]

Detoxification: Further metabolism in tolerant
species, potentially mediated by P450 enzymes.
[11]

Table 2: Quantitative Data on Application and Persistence
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Parameter Species Value/Observation Reference
4 oz of Al/acre
o (approx. 280 g/ha)
Application Rate Soybean & Cotton ) [9]
was used in a
metabolism study.
10.8% EC formulation
Application Rate Rape Field in 300 L/hrnZ wate-r [9]
was effective against
wild oats.
Detectable in stems
Residue Persistence Sunflower and leaves for 18 [14]
days after application.
Detectable in the root
system for 6 days [14]
after application.
No residues detected
in inflorescences or [14]
seeds.
At warmer
temperatures (19°C),
) quizalofop content
Metabolism Rate Wheat & Weeds o [12][13]
peaks within 1-2 days
after treatment and
then decreases.
At cooler
temperatures (4.5°C),
quizalofop content [12][13]

peaks between 8-9

days after treatment.

Experimental Protocols

Protocol for Whole-Plant Herbicide Sensitivity Assay
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This protocol is a generalized methodology for assessing plant resistance or sensitivity to
Quizalofop-P-ethyl, based on standard practices.

¢ Plant Cultivation:

o Sow seeds of the target weed species in pots containing a suitable peat-based soilless
medium.

o Grow plants in a greenhouse under controlled conditions (e.g., 22/18°C day/night
temperature, 13.5-hour photoperiod).[13]

o Water and fertilize as needed to ensure active growth.
» Herbicide Application:
o Apply Quizalofop-P-ethyl at the 3-4 leaf stage of the weeds.

o Use a range of doses, including the recommended field rate and several dilutions, to
determine a dose-response curve.

o Apply the herbicide using a laboratory sprayer calibrated to deliver a specific volume (e.g.,
150-300 L/ha).[9] Include a non-treated control group.

e Post-Treatment Conditions:
o Return the treated plants to the greenhouse.

o Maintain controlled environmental conditions. For specific studies, plants can be moved to
different temperature regimes to assess the environmental impact on efficacy.[12][13]

e Assessment:

o Record plant survival and assess visual injury at set time points (e.g., 7, 14, and 21 days

after treatment).

o Assessment criteria include chlorosis, necrosis, and growth cessation. A plant is
considered dead if it shows no active growth.[15]
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o For quantitative analysis, harvest the above-ground biomass and measure the fresh or dry
weight to calculate the growth inhibition rate.[16]

Protocol for Analysis of Quizalofop-P and Metabolites in
Plant Tissue

This protocol describes a method for extracting and quantifying Quizalofop-P-ethyl and its
primary metabolite, Quizalofop-P acid, from plant samples using Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS).

e Sample Preparation:

o Harvest plant tissue (leaves, stems, roots) at specified time points after herbicide
application.

o Homogenize the tissue samples.
» Extraction:
o Weigh a subsample of the homogenized tissue (e.g., 5 g).

o Extract the sample by shaking with an extraction solvent. A common solvent mixture is
acetonitrile and 6% phosphoric acid in water (80:20, v/v).[17]

o Centrifuge the mixture and collect the supernatant. Repeat the extraction for exhaustive
recovery.

e Cleanup (if necessary):

o Depending on the matrix, a solid-phase extraction (SPE) step may be required to remove

interfering compounds.
e LC-MS/MS Analysis:

o Dilute an aliquot of the final extract with an appropriate solvent (e.g., acetonitrile:water).
[17]

o Inject the sample into an LC-MS/MS system.
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o Liquid Chromatography: Use a C18 reverse-phase column (e.g., Acquity UPLC BEH C18)
for separation.[18] A gradient elution with mobile phases such as water with formic acid
and acetonitrile is typically used.

o Mass Spectrometry: Operate the mass spectrometer in positive ion electrospray mode.
Monitor specific precursor-to-product ion transitions for quantification and confirmation.

» Quizalofop-P-ethyl: e.g., m/z 373.0 - 299.0 (quantification) and m/z 375.0 - 300.9
(confirmation).[18]

» Quizalofop-P acid: e.g., m/z 345.0 — 299.0 (quantification).[18]
e Quantification:

o Prepare matrix-matched calibration standards using extracts from untreated control plants
fortified with known concentrations of analytical standards for Quizalofop-P-ethyl and its
metabolites.

o Calculate the concentration of the analytes in the samples by comparing their peak areas
to the calibration curve. The Limit of Quantitation (LOQ) for soil is often set at 0.005 mg/kg.
[17][18]

Visualizations

The following diagrams illustrate key pathways and workflows related to Quizalofop-P.
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Caption: Metabolic activation and detoxification pathway of Quizalofop-P-ethyl in plants.
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Caption: Workflow for studying Quizalofop-P metabolism in plant tissues.
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Caption: Logical cascade from herbicide application to systemic plant death.

Need Custom Synthesis?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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